Cas no 140918-43-0 (Benzonitrile, 4-(bromodifluoromethyl)-)

• Product Name: Benzonitrile, 4-(bromodifluoromethyl)-
• CAS No: 140918-43-0
• MF: C₈H₄BrF₂N
• MW: 232.024868011475
• CID: 1299835
• PubChem ID: 14993514
• Update Time: 2025-04-20

Benzonitrile, 4-(bromodifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(bromodifluoromethyl)-
• 140918-43-0
• bromodifluoro(4-cyanophenyl)methane
• 4-(Bromodifluoromethyl)benzonitrile
• SCHEMBL9841530
• MFCD31720116

• Inchi： 1S/C8H4BrF2N/c9-8(10,11)7-3-1-6(5-12)2-4-7/h1-4H
• InChI Key： YDSQUYDROAWDLH-UHFFFAOYSA-N
• SMILES： BrC(C1C=CC(C#N)=CC=1)(F)F

Computed Properties

• Exact Mass: 230.94952
• Monoisotopic Mass: 230.94952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79